2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide

• Molecular Formula: C17H13BrClN3O2S2
• Molecular Weight: 470.8 g/mol
• IUPAC Name: 2-[(6-acetamido-1,3-benzothiazol-2-yl)sulfanyl]-N-(4-bromo-2-chlorophenyl)acetamide
• InChI: InChI=1S/C17H13BrClN3O2S2/c1-9(23)20-11-3-5-14-15(7-11)26-17(22-14)25-8-16(24)21-13-4-2-10(18)6-12(13)19/h2-7H,8H2,1H3,(H,20,23)(H,21,24)
• InChI Key: WVMLXCIROUPPML-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)SCC(=O)NC3=C(C=C(C=C3)Br)Cl

Description

2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide involves the inhibition of the activity of enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide in lab experiments is its ability to selectively target cancer cells. This compound has been shown to have minimal toxicity to normal cells, which makes it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its poor solubility in water, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the research on 2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide. One of the potential directions is to explore its potential applications in other fields, such as materials science and environmental science. Another direction is to investigate its potential as a drug delivery system for other anticancer agents. Additionally, further studies are needed to optimize the synthesis method of this compound to improve its solubility and effectiveness in scientific research.

Synthesis Methods

The synthesis of 2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide has been reported using different methods. One of the most commonly used methods involves the reaction of 2-mercaptobenzothiazole with acetic anhydride to produce 2-acetylamino-6-mercaptobenzothiazole. This compound is then reacted with 4-bromo-2-chloroaniline in the presence of acetic acid to produce the final product.

Scientific Research Applications

2-{[6-(acetylamino)-1,3-benzothiazol-2-yl]sulfanyl}-N-(4-bromo-2-chlorophenyl)acetamide has been extensively studied for its potential applications in scientific research. This compound has been used as a fluorescent probe for the detection of thiols in biological systems. It has also been used as a potential anticancer agent due to its ability to inhibit the growth of cancer cells.